Cas no 136672-34-9 (1-azido-2-chloro-4-methylbenzene)

• Product Name: 1-azido-2-chloro-4-methylbenzene
• CAS No: 136672-34-9
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD11207335
• CID: 4465299
• PubChem ID: 15433382
• Update Time: 2025-10-25

1-azido-2-chloro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-azido-2-chloro-4-methyl-
• 1-azido-2-chloro-4-methylbenzene
• 4-Azido-3-chlorotoluene
• AKOS009325603
• 136672-34-9
• EN300-271749
• BVYAGEFXIFEARI-UHFFFAOYSA-N

• MDL： MFCD11207335
• Inchi： 1S/C7H6ClN3/c1-5-2-3-7(10-11-9)6(8)4-5/h2-4H,1H3
• InChI Key： BVYAGEFXIFEARI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 14.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides

Additional information on 1-azido-2-chloro-4-methylbenzene

1-Azido-2-Chloro-4-Methylbenzene: A Comprehensive Overview

The compound with CAS No. 136672-34-9, commonly referred to as 1-azido-2-chloro-4-methylbenzene, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes an azide group (-N₃) at the para position relative to a chlorine atom and a methyl group. The combination of these functional groups makes 1-azido-2-chloro-4-methylbenzene a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of 1-azido-2-chloro-4-methylbenzene in drug discovery and materials science. The azide group, known for its reactivity, has been utilized in click chemistry reactions, enabling the synthesis of complex molecules with high efficiency. For instance, researchers have employed this compound as a precursor for the development of bioactive compounds targeting specific cellular pathways. The presence of the chlorine atom and methyl group further enhances the molecule's versatility, allowing for selective substitution reactions under varying conditions.

The physical properties of 1-azido-2-chloro-4-methylbenzene are well-documented, with a melting point of approximately 50°C and a boiling point around 150°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic synthesis protocols. Additionally, the compound exhibits moderate stability under standard storage conditions, though it is recommended to handle it in inert atmospheres to prevent unwanted side reactions.

Chemically, 1-azido-2-chloro-4-methylbenzene is highly reactive due to the electron-withdrawing effects of both the azide and chlorine groups. These effects activate the aromatic ring towards electrophilic substitution reactions. Recent research has demonstrated its utility in Suzuki-Miyaura coupling reactions, where it serves as an efficient substrate for forming biaryl compounds with high yields. Furthermore, the azide group can be readily converted into other functional groups such as amines or nitro groups through well-established reaction pathways.

In terms of applications, 1-azido-2-chloro-4-methylbenzene has found niche uses in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to undergo multiple reaction sequences without degradation makes it an attractive candidate for multi-step synthesis routes. Additionally, its role in materials science is gaining traction, particularly in the development of novel polymers and advanced materials where precise functionalization is crucial.

Looking ahead, ongoing research into 1-azido-2-chloro-4-methylbenzene focuses on expanding its utility in green chemistry and sustainable synthetic methods. Scientists are exploring ways to optimize its synthesis pathways to reduce environmental impact while maintaining high yields and purity. Furthermore, investigations into its potential as a precursor for nanomaterials and optoelectronic devices are underway, highlighting its broader applicability beyond traditional chemical synthesis.

In conclusion, 1-Azido-2-Chloro-4-Methylbenzene (CAS No. 136672-34-) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique combination of functional groups and reactivity positions it as a key player in modern organic chemistry research and industrial applications.